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Compound of Interest

Compound Name:
4-Hydroxy-8-methyl-2-

propylquinoline

CAS No.: 1070879-87-6

Cat. No.: B1416507

Get Quote

Compound Overview & Structural Dynamics
4-Hydroxy-8-methyl-2-propylquinoline is a substituted quinoline derivative often investigated

as a structural analog of the Pseudomonas Quinolone Signal (PQS) molecules or as a scaffold

in anti-infective drug discovery.

IUPAC Name: 8-Methyl-2-propylquinolin-4-ol

Molecular Formula:

[1][2]

Molecular Weight: 201.26 g/mol [1][2]

Tautomerism: Like most "4-hydroxyquinolines," this compound exists in a tautomeric

equilibrium.[3] In the solid state and in polar solvents (e.g., DMSO, Methanol), the 4(1H)-

quinolone (keto) tautomer predominates over the enol form. This significantly influences the

spectroscopic signals, particularly in IR (carbonyl presence) and NMR (NH signal).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1416507#bc-rfq
https://www.benchchem.com/product/b1416507/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-4-hydroxy-8-methyl-2-propylquinoline
https://dv-expert.org/index.php?categoryID=1&searchstring=ard+70&advanced_search_in_category=1&search_in_current_category=1&search=1&offset=10464
https://dv-expert.org/index.php?categoryID=1&searchstring=ard+70&advanced_search_in_category=1&search_in_current_category=1&search=1&offset=10464
https://dv-expert.org/index.php?categoryID=1&searchstring=ard+70&advanced_search_in_category=1&search_in_current_category=1&search=1&offset=10464
https://dv-expert.org/index.php?categoryID=1&searchstring=ard+70&advanced_search_in_category=1&search_in_current_category=1&search=1&offset=10464
https://www.researchgate.net/figure/H-NMR-spectrum-of-compound-II_fig1_328676221
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1416507?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Caption: Equilibrium shifts toward the Keto form in polar media, establishing the C=O carbonyl

and N-H functionalities observed in spectra.

Synthesis & Preparation Context
Understanding the synthesis provides context for potential impurities (e.g., uncyclized

intermediates or solvent residues). The standard preparation follows the Conrad-Limpach

synthesis:

Condensation: 2-Methylaniline reacts with ethyl butyrylacetate (beta-keto ester).

Cyclization: High-temperature cyclization (250°C) in diphenyl ether.

Purification: Recrystallization from ethanol/acetone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data is typically acquired in DMSO-

to ensure solubility and stabilize the quinolone tautomer.

H NMR (Proton)
The spectrum is characterized by the propyl chain, the distinct 8-methyl singlet, and the

aromatic pattern of the quinolone core.
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Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Insight

11.20 - 11.50 Broad Singlet 1H NH

Characteristic of

4-quinolone

tautomer.

Disappears with

shake.

7.95
Doublet (

Hz)
1H H-5

Aromatic proton

adjacent to the

carbonyl ring

junction.

Deshielded.

7.45
Doublet (

Hz)
1H H-7

Aromatic proton

ortho to the 8-

methyl group.

7.25
Triplet (

Hz)
1H H-6

Meta-coupling

may broaden this

signal.

5.92 Singlet 1H H-3

Diagnostic Peak.

The vinyl proton

of the quinolone

ring.

2.65
Triplet (

Hz)
2H -CH

Methylene group

attached to C-2

of the ring.

2.45 Singlet 3H 8-CH

Methyl group on

the aromatic ring

(often overlaps

with DMSO

solvent peak).
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1.72 Multiplet (Sextet) 2H -CH

Central

methylene of the

propyl chain.

0.96
Triplet (

Hz)
3H -CH

Terminal methyl

of the propyl

chain.

C NMR (Carbon)
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Shift (

, ppm)
Assignment Notes

177.2 C-4
Carbonyl carbon (consistent

with quinolone form).

154.5 C-2
Quinolone ring carbon

attached to propyl chain.

139.0 C-8a Ring junction carbon.

135.5 C-8
Substituted aromatic carbon

(bearing methyl).

125.0 - 123.0 C-5, C-7 Aromatic methine carbons.

121.5 C-6 Aromatic methine carbon.

118.0 C-4a Ring junction carbon.

108.5 C-3
Diagnostic Peak. Alpha to

carbonyl.

36.5 -CH Propyl chain.

21.8 -CH Propyl chain.

17.5 8-CH Methyl substituent on ring.[4]

[5]

13.8 -CH Terminal methyl.

Mass Spectrometry (MS)
Method: ESI-MS (Positive Mode) or EI-MS (70 eV).

Fragmentation Pathway
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The molecule typically fragments via cleavage of the alkyl side chain and the expulsion of CO

from the quinolone core.

Molecular Ion (

): m/z 201 (Base peak in ESI).

Base Peak (EI): m/z 172 (Loss of Ethyl) or m/z 159 (Loss of Propene via McLafferty).

Note: 2-Alkyl-4-quinolones with chains

C3 often undergo a McLafferty rearrangement, eliminating the alkene (Propene, mass 42)
to yield the radical cation of 4-hydroxy-8-methylquinoline (m/z 159).

MS Fragmentation Workflow

Molecular Ion [M+H]+
m/z 201

McLafferty Rearrangement
Loss of Propene (C3H6)

Alpha-Cleavage
Loss of Propyl radical

[M - 42]+
m/z 159

(8-Methyl-4-hydroxyquinoline core)

[M - 43]+
m/z 158

Click to download full resolution via product page

Caption: Primary fragmentation pathways showing McLafferty rearrangement characteristic of

2-alkyl quinolones.

Infrared (IR) Spectroscopy
Data typically acquired via ATR-FTIR on solid powder.
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Wavenumber (cm

)
Intensity Assignment Interpretation

3200 - 2800 Broad, Medium N-H / O-H Stretch

Indicates

intermolecular H-

bonding in the

quinolone lattice.

2960, 2870 Medium, Sharp C-H Stretch (Aliphatic)
Propyl and methyl

group C-H vibrations.

1635 - 1645 Strong C=O Stretch

Diagnostic. Confirms

the 4-quinolone

tautomer (Amide-like

carbonyl).

1590, 1550 Strong C=C / C=N
Aromatic ring skeletal

vibrations.

760 Medium C-H Bending

Out-of-plane bending

(3 adjacent aromatic

protons).

Experimental Validation Protocol
To verify the identity of a synthesized or purchased sample, follow this self-validating protocol:

Solubility Check: Dissolve 5 mg in 0.6 mL DMSO-

. If the solution is cloudy, heat gently. Incomplete solubility suggests polymerization or salt
formation.

NMR Acquisition: Run a standard proton scan (16 scans).

Checkpoint: Look for the singlet at ~5.9 ppm. If this is a doublet or absent, the quinolone

ring formation failed.

Checkpoint: Verify the integration of the aromatic region (3 protons). If 4 protons are

present, the 8-methyl substitution is missing (starting material impurity).
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MS Confirmation: Inject into ESI-MS.

Checkpoint: Main peak must be 202 (

) or 201 (

). Significant peaks at m/z 215 or 187 indicate homolog impurities (ethyl or butyl analogs).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1416507/docs#technical-guide-spectroscopic-
characterization-of-4-hydroxy-8-methyl-2-propylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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